Cas no 1396891-79-4 (4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine)

• Product Name: 4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine
• CAS No: 1396891-79-4
• MF: C₂₁H₂₄FNO₃S
• MW: 389.483568191528
• CID: 6279625
• PubChem ID: 71784919
• Update Time: 2025-07-01

4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine
• 4-[(4-fluorophenyl)methoxymethyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine
• F6111-1234
• (E)-4-(((4-fluorobenzyl)oxy)methyl)-1-(styrylsulfonyl)piperidine
• AKOS024532310
• 4-{[(4-fluorophenyl)methoxy]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine
• VU0532212-1
• 1396891-79-4

• Inchi： 1S/C21H24FNO3S/c22-21-8-6-19(7-9-21)16-26-17-20-10-13-23(14-11-20)27(24,25)15-12-18-4-2-1-3-5-18/h1-9,12,15,20H,10-11,13-14,16-17H2/b15-12+
• InChI Key： IPZZPBWNWWAYLY-NTCAYCPXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(COCC2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 389.14609296g/mol
• Monoisotopic Mass: 389.14609296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55Ų

Additional information on 4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine

Introduction to 4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine (CAS No. 1396891-79-4)

4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine (CAS No. 1396891-79-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonyl-piperidine derivatives, which are well-known for their utility in the development of drugs targeting various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases.

The molecular structure of 4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a fluorophenyl moiety is particularly noteworthy, as fluorine substitution in aromatic rings is frequently employed to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. Additionally, the sulfonyl-piperidine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors with high selectivity.

Recent advancements in drug discovery have highlighted the importance of sulfonyl-piperidine derivatives in addressing unmet medical needs. For instance, studies have demonstrated that modifications at the piperidine ring can significantly influence the pharmacological profile of compounds, making them more effective in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The introduction of an E-alkene group in the side chain further diversifies the structural space, enabling fine-tuning of physicochemical properties and biological activity.

The methoxymethyl group attached to the aromatic ring adds another layer of complexity to this compound, potentially influencing its solubility, permeability, and interaction with biological targets. This structural feature is particularly relevant in the context of oral drug delivery systems, where optimal solubility and bioavailability are critical factors. Furthermore, the combination of a fluorine atom and an alkene moiety creates a unique electronic environment that may enhance binding interactions with protein targets, making this compound a promising candidate for further investigation.

In the realm of medicinal chemistry, the synthesis of 4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine presents both challenges and opportunities. The presence of multiple stereocenters and sensitive functional groups requires careful optimization of synthetic routes to ensure high yield and purity. Recent methodologies have focused on utilizing transition metal-catalyzed reactions and asymmetric synthesis techniques to achieve enantioselective or diastereoselective outcomes, which are essential for developing drugs with minimal side effects.

One of the most exciting aspects of this compound is its potential application in treating inflammatory diseases. Sulfonyl-piperidine derivatives have been shown to inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorine atom in the aromatic ring may further enhance the inhibitory activity by improving binding affinity through dipole-dipole interactions or hydrogen bonding. Additionally, the alkene group could serve as a scaffold for further derivatization, allowing chemists to explore new chemical space and identify even more potent inhibitors.

Another area where 4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine shows promise is in the treatment of metabolic disorders. Emerging evidence suggests that sulfonyl-piperidine compounds can modulate pathways associated with obesity, diabetes, and hyperlipidemia. The structural features of this compound make it a suitable candidate for targeting enzymes such as acetyl-CoA carboxylase (ACC) or fatty acid synthase (FAS), which play crucial roles in energy metabolism. By inhibiting these enzymes, this compound could help regulate lipid biosynthesis and improve metabolic health.

The development of novel therapeutic agents often involves rigorous testing in preclinical models to assess efficacy and safety. Initial studies on 4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine have shown encouraging results in cell-based assays and animal models. For example, researchers have observed significant reductions in inflammation markers when treating cells with this compound, suggesting its potential as an anti-inflammatory agent. Similarly, animal studies have demonstrated improvements in metabolic parameters following administration of related sulfonyl-piperidine derivatives.

As research continues to evolve, new methodologies for drug discovery are being developed to accelerate the identification of lead compounds like 4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine. Computational chemistry techniques such as molecular docking and virtual screening are increasingly being used to predict binding affinities and optimize molecular structures before experimental synthesis. These approaches not only save time but also reduce costs by prioritizing promising candidates based on their predicted biological activity.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and innovative synthetic strategies, scientists can accelerate the development pipeline for drugs like 4-{(4-fluorophenyl)methoxymethyl}-1-(E)-2-phenylethenesulfonylpiperidine, bringing new treatments to patients who need them most.